N-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-methoxybenzamide

• IUPAC Name: N-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-methoxybenzamide
• InChI: InChI=1S/C18H13ClN2O3S2/c1-24-14-5-3-2-4-13(14)16(22)20-21-17(23)15(26-18(21)25)10-11-6-8-12(19)9-7-11/h2-10H,1H3,(H,20,22)/b15-10-
• InChI Key: LIEPJWBDBNASDH-GDNBJRDFSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NN2C(=O)C(=CC3=CC=C(C=C3)Cl)SC2=S
• Isomeric SMILES: COC1=CC=CC=C1C(=O)NN2C(=O)/C(=C/C3=CC=C(C=C3)Cl)/SC2=S
• Molecular Formula: C18H13ClN2O3S2
• Molecular Weight: 404.9 g/mol

Description

N-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-methoxybenzamide is a useful research compound. Its molecular formula is C18H13ClN2O3S2 and its molecular weight is 404.88. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activity

Research has shown that derivatives of the compound exhibit significant antimicrobial and antifungal activities. For instance, studies have reported the synthesis and antimicrobial screening of 5-(benzylidene)-3-phenylthiazolidin-4-one derivatives incorporating a thiazole ring. These compounds have shown in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as inhibitory action against strains of fungi, suggesting their potential as therapeutic agents for microbial diseases, especially bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).

Anticonvulsant and Sedative-Hypnotic Activity

Another area of research interest is the compound's anticonvulsant and sedative-hypnotic activity. Derivatives designed and synthesized for binding to benzodiazepine receptors have shown considerable anticonvulsant activity in tests. Notably, a specific derivative induced significant sedative-hypnotic activity without impairing learning and memory, indicating the involvement of benzodiazepine receptors in its pharmacological properties (Faizi et al., 2017).

Anticancer Agents

The synthesis of indapamide derivatives from the parent compound has been explored for their pro-apoptotic activity as anticancer agents. One such derivative showed promising results against melanoma cell lines, indicating potential for cancer treatment. These derivatives were also investigated as inhibitors of human carbonic anhydrase isoforms, showing inhibitory effects that could be relevant in cancer therapy (Yılmaz et al., 2015).

Enzyme Activity Modulation

Compounds containing the thiadiazole moiety have been studied for their effects on the activity of various enzymes. For example, research on bis-1,3,4-oxadiazole rings containing a glycine moiety demonstrated modulation of transferase enzymes' activities, indicating potential applications in understanding and treating enzyme-related disorders (Tomi, Al-qaisi, & Al-Qaisi, 2010).